![molecular formula C8H4BrNO2 B021408 6-Bromoisatin CAS No. 6326-79-0](/img/structure/B21408.png)
6-Bromoisatin
Overview
Description
6-Bromoisatin is an organic compound that belongs to the family of isatins, which are derivatives of 2-hydroxy-1,2-dihydropyridine. It is a colorless solid with a molecular weight of 251.04 g/mol and a melting point of 217-219°C. This compound is used in various scientific research applications, such as synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. It also has potential for future directions.
Scientific Research Applications
Colon Cancer
6-Bromoisatin inhibits colon cancer cell proliferation and induces apoptosis, which can prevent early-stage tumor formation in colorectal cancer rodent models (Esmaeelian et al., 2013).
Female Reproductive Cancers
This compound, derived from Dicathais orbita, has potential for development as a treatment for female reproductive cancers (Edwards et al., 2012).
Prostate Cancer
this compound acts as a potent and selective BET bromodomain inhibitor and has shown therapeutic effects in a castration-resistant prostate cancer (CRPC) xenograft tumor model in mice (Zhang et al., 2018).
Chemo-preventative Role
In a genotoxic mouse model, this compound significantly reduced epithelial cell proliferation, tumor precursors, and tumor numbers, acting as a chemo-preventative compound (Rudd et al., 2019).
Safety and Efficacy in Colon Cancer
It enhances apoptosis and reduces cell proliferation in colonic crypts without showing liver toxicity, indicating its safety and efficacy in early-stage colon cancer models (Esmaeelian et al., 2017).
Anti-inflammatory Properties
this compound exhibits anti-inflammatory activity, making it a potential natural remedy for inflammation. This property is especially evident in compounds from marine molluscs like Dicathais orbita (Ahmad et al., 2017).
VEGFR-2 Inhibition
this compound incorporated isoxazole derivatives show antiproliferative activity, minimal hepatotoxicity, and good bioavailability as VEGFR-2 inhibitors, which are important for cancer treatment (Radhika et al., 2019).
Antimicrobial Properties
this compound has mild antimicrobial properties, and its presence in the egg masses of the Australian muricid, Dicathais orbita, correlates with ripening and potentially serves a defensive role (Benkendorff et al., 2000).
Safety and Hazards
Mechanism of Action
Target of Action
6-Bromoisatin primarily targets colon cancer cells . It inhibits the proliferation of these cells and induces apoptosis, thereby preventing early-stage tumor formation .
Mode of Action
This compound interacts with its targets (colon cancer cells) by inhibiting their proliferation and inducing apoptosis . It does this without increasing caspase 3/7 activity . In addition, it has been found to inhibit the translocation of nuclear factor kappa B (NFκB) in lipopolysaccharide (LPS)-stimulated RAW264.7 mouse macrophages .
Biochemical Pathways
It is known that it plays a role in the apoptosis pathway, as it induces apoptosis in colon cancer cells . It also affects the NFκB pathway, as it inhibits the translocation of NFκB in LPS-stimulated RAW264.7 mouse macrophages .
Pharmacokinetics
It has been found to be bioavailable and effective in vivo . More research is needed to fully understand its ADME properties and their impact on bioavailability.
Result of Action
The primary result of this compound’s action is the inhibition of colon cancer cell proliferation and the induction of apoptosis, which prevents early-stage tumor formation . It also causes a decrease in the plasma level of potassium, suggesting a diuretic effect .
Biochemical Analysis
Biochemical Properties
6-Bromoisatin has been shown to inhibit the proliferation of HT29 cells, a human colon cancer cell line, at a concentration of 223 µM (0.05 mg/mL) and induce apoptosis without increasing caspase 3/7 activity
Cellular Effects
In cellular models, this compound has been found to significantly enhance the apoptotic index and reduce cell proliferation in the distal colon . It does not appear to increase the level of lactate dehydrogenase (LDH), a measure of necrosis or late-stage apoptosis .
Molecular Mechanism
It is known to inhibit cell proliferation and induce apoptosis, suggesting it may interact with cellular pathways involved in these processes
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed over time. Stability testing showed an increase of the oxidative compounds this compound and putative tyrindoxyl S-oxide sulphate in the ethanol extracts while more degradation products were seen in the chloroform extracts after months of cold storage .
Dosage Effects in Animal Models
In animal models, this compound has been found to significantly enhance the apoptotic index and reduce cell proliferation in the distal colon at a dosage of 0.05 mg/g . No significant effects on mouse body weight, liver enzymes, biochemical factors, or blood cells were observed .
Metabolic Pathways
It is known to inhibit cell proliferation and induce apoptosis, suggesting it may interact with metabolic pathways involved in these processes
properties
IUPAC Name |
6-bromo-1H-indole-2,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO2/c9-4-1-2-5-6(3-4)10-8(12)7(5)11/h1-3H,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVPQMLZLINVIHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)NC(=O)C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50212651 | |
Record name | 1H-Indole-2,3-dione, 6-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6326-79-0 | |
Record name | 1H-Indole-2,3-dione, 6-bromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006326790 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6326-79-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30748 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Indole-2,3-dione, 6-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Bromoisatin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6-Bromoisatin | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UVA4QW7PH2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 6-bromoisatin exert its anti-inflammatory effects?
A1: Research suggests that this compound inhibits the activation of the nuclear factor kappa B (NFκB) pathway. [] NFκB plays a critical role in regulating the immune response, and its dysregulation is implicated in various inflammatory diseases. By suppressing NFκB translocation, this compound effectively reduces the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor α (TNFα), and prostaglandin E2 (PGE2). []
Q2: What is known about the anticancer properties of this compound?
A2: Studies indicate that this compound exhibits anticancer activity primarily through the induction of apoptosis (programmed cell death) in cancer cells. [, , , , ] Specifically, this compound has shown efficacy in inhibiting the proliferation of colorectal cancer cells [, , , ] and reproductive cancer cells [] in vitro and reducing tumor formation in a rodent model of colorectal cancer. []
Q3: What is the molecular formula, weight, and key spectroscopic data for this compound?
A3:
- Spectroscopic Data:
- 1H NMR Spectroscopy: Used to confirm the purity of synthesized this compound [] and characterize the chemical composition of isolated compounds. []
- Liquid Chromatography-Mass Spectrometry (LC-MS): Employed to characterize the purity and chemical composition of isolated this compound. [, ]
- Infrared (IR) Spectroscopy: Utilized to identify this compound in extracts from Muricidae molluscs. []
Q4: How does the structure of this compound influence its anti-inflammatory activity?
A4: Structure-activity relationship (SAR) studies have revealed that the bromine atom plays a crucial role in the anti-inflammatory activity of this compound. [] Specifically, the position of the bromine atom on the isatin benzene ring significantly impacts its potency, with 5-bromoisatin exhibiting higher activity than this compound, followed by 7-bromoisatin. [] Furthermore, mono-brominated indoles and isatins demonstrate greater anti-inflammatory effects compared to dimer indoles or non-brominated isatin. []
Q5: Have any studies investigated the bioavailability and pharmacokinetics of this compound?
A6: Yes, research suggests that this compound is bioavailable, as evidenced by its in vivo efficacy following oral administration in rodent models. [, ] While specific pharmacokinetic data is limited, a decrease in plasma potassium levels observed in one study suggests a potential diuretic effect. []
Q6: What are the potential advantages of using this compound as a therapeutic agent?
A7: As a naturally occurring compound found in edible molluscs, this compound offers potential advantages in terms of safety and biocompatibility. [, ] Preclinical studies have indicated minimal toxicity at effective doses, supporting its potential for development as a natural therapeutic agent. [, , ]
Q7: Are there any analytical methods available for quantifying this compound in biological samples?
A8: Yes, high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is a reliable and validated method for quantifying this compound in biological samples, including Muricidae extracts. [] This method offers high sensitivity and specificity, making it suitable for pharmacokinetic studies and quality control purposes.
Q8: What are the limitations of the current research on this compound?
A8: While promising, current research on this compound is primarily limited to preclinical studies. More extensive in vivo studies are needed to establish its efficacy, safety, and optimal dosage for different applications. Additionally, research on its long-term effects, potential drug interactions, and detailed pharmacokinetic profile is crucial for its clinical translation.
Q9: What are the future directions for research on this compound?
A9: Future research should focus on:
Q10: What are the implications of climate change on the production of this compound in Muricidae molluscs?
A12: Research has shown that ocean warming can significantly impact the production and storage of secondary metabolites in marine invertebrates, including this compound in D. orbita. [] Elevated temperatures were found to reduce the proportion of the precursor tyrindoxyl sulphate, while increasing the relative abundance of this compound. [] This highlights the potential vulnerability of natural product sources to climate change and the importance of sustainable harvesting practices.
Q11: How can mass spectrometry imaging (MSI) contribute to our understanding of this compound metabolism?
A13: Advanced MSI techniques, such as desorption/ionization on silicon (DIOS) and silver-assisted DIOS, have been successfully employed to map the distribution of this compound metabolites in tissue sections. [, ] These techniques allow for the visualization and identification of metabolites in a spatial context, providing valuable insights into the absorption, distribution, and metabolism of this compound in biological systems.
Q12: What is the significance of studying the reproductive system of Dicathais orbita in relation to this compound?
A14: Studies have explored the distribution of Tyrian purple precursors, including this compound, in the reproductive system of D. orbita. [] This research sheds light on the potential role of these compounds in reproductive processes and provides valuable information for understanding the biosynthesis and ecological significance of this compound.
Q13: What is the historical significance of Tyrian purple and its precursors?
A15: Tyrian purple, a dye historically obtained from Muricidae molluscs, has played a significant cultural and economic role since ancient times. [] Research on the chemical composition of Tyrian purple and its precursors, including this compound, provides insights into historical dyeing practices and contributes to our understanding of the evolution of natural product use throughout history.
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